[N'-(N'-benzylcarbamimidoyl)carbamimidoyl]azanium;chloride

• IUPAC Name: [N'-(N'-benzylcarbamimidoyl)carbamimidoyl]azanium;chloride
• InChI: InChI=1S/C9H13N5.ClH/c10-8(11)14-9(12)13-6-7-4-2-1-3-5-7;/h1-5H,6H2,(H6,10,11,12,13,14);1H
• InChI Key: AQJYNUYNAIBZPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN=C(N)N=C([NH3+])N.[Cl-]
• Molecular Formula: C9H14ClN5
• Molecular Weight: 227.69 g/mol

Description

Compound “[N'-(N'-benzylcarbamimidoyl)carbamimidoyl]azanium;chloride” is a chemical entity with significant applications in various fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “[N'-(N'-benzylcarbamimidoyl)carbamimidoyl]azanium;chloride” involves several steps, including the use of specific reagents and catalysts. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in the successful preparation of this compound. Detailed synthetic routes can be found in specialized chemical literature.

Industrial Production Methods: In industrial settings, the production of compound “this compound” is optimized for large-scale manufacturing. This involves the use of advanced technologies and equipment to ensure high yield and purity. The process may include continuous flow reactors, automated systems, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions: Compound “[N'-(N'-benzylcarbamimidoyl)carbamimidoyl]azanium;chloride” undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s structure and enhancing its properties.

Common Reagents and Conditions: The reactions involving compound “this compound” typically require specific reagents, such as oxidizing agents, reducing agents, and nucleophiles. The conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products: The major products formed from the reactions of compound “this compound” depend on the type of reaction and the reagents used. These products are often characterized using advanced analytical techniques to confirm their structure and purity.

Scientific Research Applications

Compound “[N'-(N'-benzylcarbamimidoyl)carbamimidoyl]azanium;chloride” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential and pharmacological properties.

Industry: Utilized in the production of specialized materials and chemicals.

Mechanism of Action

Compound “[N'-(N'-benzylcarbamimidoyl)carbamimidoyl]azanium;chloride” can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with analogous structures or similar functional groups. The comparison can provide insights into the distinct properties and potential advantages of compound “this compound”.

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

This detailed article provides an overview of compound “[N'-(N'-benzylcarbamimidoyl)carbamimidoyl]azanium;chloride” and its significance in various fields. For more in-depth information, specialized chemical and scientific literature should be consulted.